![molecular formula C11H13NO B3053894 1H-Indole, 2,3-dihydro-1-(1-oxopropyl)- CAS No. 56857-92-2](/img/structure/B3053894.png)
1H-Indole, 2,3-dihydro-1-(1-oxopropyl)-
Overview
Description
1H-Indole, 2,3-dihydro-1-(1-oxopropyl)-, also known as 3-(1-oxopropyl)-2,3-dihydro-1H-indole, is a synthetic compound that belongs to the class of indole derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry and drug discovery.
Scientific Research Applications
Antifungal Metabolites
- Indole Alkaloids in Fungus Cultures: Indole compounds isolated from fungus Aporpium caryae show potential as antifungal metabolites. Structural elucidation of these compounds, including variants of 1H-indole, was achieved through spectroscopic methods (Levy et al., 2000).
Pharmaceutical Scaffold Development
- Synthesis of Pyrrolopyrimidin-6-ones: Derivatives of 1H-indole are used as scaffolds in pharmaceutical research, including the synthesis of diazaoxindoles for kinase research areas (Cheung et al., 2001).
- Enantioselective Synthesis: Stereoselective synthesis of 2,3-dihydro-1H-indoles with high diastereomeric and enantiomeric excesses, useful in pharmaceutical contexts, has been achieved through RhII-catalyzed C–H insertion (Santi et al., 2017).
Chemical Synthesis and Reactivity
- 1H-Indole-3-carboxaldehyde Chemistry: This compound serves as a key intermediate for synthesizing biologically active compounds and various heterocyclic derivatives, demonstrating its importance in chemical synthesis (El-Sawy et al., 2017).
- Reactions of Dihydrospiro[cyclopropane-1,3′-indole]: The study of reactions with nucleophiles, leading to various products, underlines the chemical versatility of indole derivatives (Kayukov et al., 2011).
Anticancer Research
- Hybrid Molecules for Anticancer Applications: The creation of indole-coumarin hybrids shows potential in anticancer drug discovery, with some molecules exhibiting significant cytotoxic effects against specific cancer cell lines (Kamath et al., 2015).
Biological Activity and Applications
- Indole-2,3-Dione Derivative Complexes: These compounds have been studied for their fungicidal and bactericidal properties, showing significant pharmacodynamic importance (Singh & Nagpal, 2005).
- Synthesis and Biological Activity of Indole Derivatives: Indole-2-carboxylic acid derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, showcasing their therapeutic potential (Raju et al., 2015).
Properties
IUPAC Name |
1-(2,3-dihydroindol-1-yl)propan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-2-11(13)12-8-7-9-5-3-4-6-10(9)12/h3-6H,2,7-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYCFBYYIVQXFJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCC2=CC=CC=C21 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90359498 | |
Record name | 1H-Indole, 2,3-dihydro-1-(1-oxopropyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90359498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56857-92-2 | |
Record name | 1H-Indole, 2,3-dihydro-1-(1-oxopropyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90359498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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